Cas no 80646-53-3 (5-(2-bromovinyl)-3-amino-2',3'-dideoxyuridine)

5-(2-bromovinyl)-3-amino-2',3'-dideoxyuridine structure
80646-53-3 structure
Product Name:5-(2-bromovinyl)-3-amino-2',3'-dideoxyuridine
CAS No:80646-53-3
MF:C11H14BrN3O4
MW:332.15056180954
CID:985905
PubChem ID:6439573
Update Time:2025-04-20

5-(2-bromovinyl)-3-amino-2',3'-dideoxyuridine Chemical and Physical Properties

Names and Identifiers

    • 5-(2-bromovinyl)-3-amino-2',3'-dideoxyuridine
    • Uridine, 3'-amino-5-(2-bromoethenyl)-2',3'-dideoxy-, (E)-
    • 1-[(2R,4S,5S)-4-amino-5-(hydroxymethyl)oxolan-2-yl]-5-[(E)-2-bromoethenyl]pyrimidine-2,4-dione
    • 3'-amino-(e)-5-(2-bromovinyl)-2' ,3'-dideoxyuridine
    • 80646-53-3
    • 3'-Amino-5-bvdu
    • Inchi: 1S/C11H14BrN3O4/c12-2-1-6-4-15(11(18)14-10(6)17)9-3-7(13)8(5-16)19-9/h1-2,4,7-9,16H,3,5,13H2,(H,14,17,18)/b2-1+/t7-,8+,9+/m0/s1
    • InChI Key: WJHJONRRQDUUDU-PIXDULNESA-N
    • SMILES: Br/C=C/C1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](CO)O1)N)=O)=O

Computed Properties

  • Exact Mass: 331.01677g/mol
  • Monoisotopic Mass: 331.01677g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.3
  • Topological Polar Surface Area: 105Ų
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